Cas no 165258-67-3 (2,4-Pyrimidinediamine,6-fluoro-N2-methyl-)

2,4-Pyrimidinediamine,6-fluoro-N2-methyl- structure
165258-67-3 structure
Product Name:2,4-Pyrimidinediamine,6-fluoro-N2-methyl-
CAS No:165258-67-3
MF:C5H7FN4
MW:142.134283304214
CID:110546
PubChem ID:15258510
Update Time:2025-04-18

2,4-Pyrimidinediamine,6-fluoro-N2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine,6-fluoro-N2-methyl-
    • 2,4-Pyrimidinediamine, 6-fluoro-N2-methyl- (9CI)
    • 6-Fluoro-N2-methylpyrimidine-2,4-diamine
    • AKOS006362730
    • 165258-67-3
    • SCHEMBL15360174
    • 6-fluoro-2-N-methylpyrimidine-2,4-diamine
    • Inchi: 1S/C5H7FN4/c1-8-5-9-3(6)2-4(7)10-5/h2H,1H3,(H3,7,8,9,10)
    • InChI Key: SSJMBJXOUUCDFZ-UHFFFAOYSA-N
    • SMILES: FC1C=C(N)N=C(N=1)NC

Computed Properties

  • Exact Mass: 142.06561
  • Monoisotopic Mass: 142.06547440g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 63.8Ų

Experimental Properties

  • PSA: 63.83
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